Cas no 108131-97-1 (5H-Indazole-5,5-dicarboxylicacid, 1,2,3,4,6,7-hexahydro-3-oxo-)

• Product Name: 5H-Indazole-5,5-dicarboxylicacid, 1,2,3,4,6,7-hexahydro-3-oxo-
• CAS No: 108131-97-1
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 200699
• PubChem ID: 130048
• Update Time: 2025-04-19

5H-Indazole-5,5-dicarboxylicacid, 1,2,3,4,6,7-hexahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 5H-Indazole-5,5-dicarboxylicacid, 1,2,3,4,6,7-hexahydro-3-oxo-
• 3-oxo-2,4,6,7-tetrahydro-1H-indazole-5,5-dicarboxylic acid
• 4,5,6,7-tetrahydro-3-oxo-2H-indazole-5,5-dicarboxylic acid
• (3-oxo-2,3,4,5,6,7-hexahydro-1H-indazol-5-yl)carbonyl hydrogen carbonate
• Tetrahydroindazolonedicarboxylic acid
• TOIDA
• 3-Hydroxy-4,5,6,7-tetrahydro-1H-indazole-5-carbonyl hydrogen carbonate
• DTXSID80910633
• 5H-Indazole-5,5-dicarboxylic acid, 1,2,3,4,6,7-hexahydro-3-oxo-
• carboxy 3-oxo-1,2,4,5,6,7-hexahydroindazole-5-carboxylate
• 108131-97-1

• Inchi： 1S/C9H10N2O5/c12-7-5-3-4(8(13)16-9(14)15)1-2-6(5)10-11-7/h4H,1-3H2,(H,14,15)(H2,10,11,12)
• InChI Key： JMMVGDMMTVIVRS-UHFFFAOYSA-N
• SMILES： O(C(=O)O)C(C1CC2C(NNC=2CC1)=O)=O

Computed Properties

• Exact Mass: 226.059
• Monoisotopic Mass: 226.058971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 0.1

Experimental Properties

• Density: 1.56
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.609
• PSA: 104.73
• LogP: -0.24040